5-[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C12H8N4O4/c13-12-15-14-11(19-12)7-4-9(20-16-7)6-1-2-8-10(3-6)18-5-17-8/h1-4H,5H2,(H2,13,15)
• InChI Key: INZSWIZXOCSDCD-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC(=NO3)C4=NN=C(O4)N
• Molecular Formula: C12H8N4O4
• Molecular Weight: 272.22 g/mol

Description

5-[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]-1,3,4-oxadiazol-2-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 5-[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]-1,3,4-oxadiazol-2-amine is not fully understood. However, studies have suggested that it may act as a potent inhibitor of certain enzymes, which are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
Studies have shown that 5-[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]-1,3,4-oxadiazol-2-amine has various biochemical and physiological effects. For instance, it has been shown to induce cell death in certain cancer cells, inhibit the growth of tumors, and modulate the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]-1,3,4-oxadiazol-2-amine in lab experiments is its high potency and specificity. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]-1,3,4-oxadiazol-2-amine. One potential direction is to further investigate its potential applications in cancer research, particularly in the development of novel chemotherapeutic agents. Another direction is to explore its potential applications in neurology, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of this compound, as well as its potential side effects and toxicity.
Conclusion
In conclusion, 5-[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]-1,3,4-oxadiazol-2-amine is a chemical compound that has shown promise in various fields of scientific research. Its high potency and specificity make it a valuable tool for investigating various cellular processes. However, further research is needed to fully understand its mechanism of action, potential side effects, and toxicity, as well as its potential applications in various fields.

Synthesis Methods

The synthesis of 5-[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]-1,3,4-oxadiazol-2-amine is a complex process that involves the use of several reagents and catalysts. The most common method for synthesizing this compound is through a multi-step reaction process that involves the use of various chemical intermediates. The final product is obtained by reacting the intermediate with an amine compound.

Scientific Research Applications

5-[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]-1,3,4-oxadiazol-2-amine has been extensively studied for its potential applications in various fields of scientific research. Some of the areas where this compound has shown promise include cancer research, neurology, and pharmacology.